Cas no 2680553-22-2 (5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid)
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680553-22-2
- 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
- EN300-28293662
-
- Inchi: 1S/C13H12F3NO5/c1-21-9-4-6-3-8(11(18)19)17(12(20)13(14,15)16)7(6)5-10(9)22-2/h4-5,8H,3H2,1-2H3,(H,18,19)
- InChI Key: LEOICCPKJMNIKG-UHFFFAOYSA-N
- SMILES: FC(C(N1C2C=C(C(=CC=2CC1C(=O)O)OC)OC)=O)(F)F
Computed Properties
- Exact Mass: 319.06675697g/mol
- Monoisotopic Mass: 319.06675697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.1Ų
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293662-1g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 1g |
$1414.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-5g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 5g |
$4102.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-10g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 10g |
$6082.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-0.05g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 0.05g |
$1188.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-0.1g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 0.1g |
$1244.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-0.25g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 0.25g |
$1300.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-0.5g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 0.5g |
$1357.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-1.0g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 1g |
$1414.0 | 2023-05-24 | ||
| Enamine | EN300-28293662-2.5g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 2.5g |
$2771.0 | 2023-09-08 | ||
| Enamine | EN300-28293662-5.0g |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid |
2680553-22-2 | 5g |
$4102.0 | 2023-05-24 |
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
Introduction to 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680553-22-2)
5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680553-22-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including the presence of methoxy groups and a trifluoroacetyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The chemical structure of 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid can be described as follows: it consists of an indole core with two methoxy groups at the 5 and 6 positions. The 1-position is substituted with a trifluoroacetyl group, and the carboxylic acid functionality is located at the 2-position. This combination of functional groups imparts specific chemical properties that are crucial for its biological activity.
Recent studies have highlighted the potential of indole derivatives in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation. The methoxy groups in 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid are known to enhance lipophilicity and improve cell membrane permeability. The trifluoroacetyl group adds further complexity to the molecule by influencing its electronic properties and reactivity.
In the context of medicinal chemistry, the design and synthesis of compounds like 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid are driven by the need to develop more effective and selective drugs. The indole scaffold is a privileged structure in drug discovery due to its ability to interact with a wide range of biological targets. The introduction of functional groups such as methoxy and trifluoroacetyl can modulate the pharmacological profile of these compounds, making them suitable for various therapeutic applications.
Clinical trials involving similar indole derivatives have shown promising results in treating conditions such as Alzheimer's disease and Parkinson's disease. These compounds have demonstrated neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The presence of methoxy groups in 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid may enhance its ability to cross the blood-brain barrier (BBB), thereby improving its efficacy in central nervous system (CNS) disorders.
The trifluoroacetyl group in 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid has been shown to influence its metabolic stability and pharmacokinetic properties. Fluorinated compounds often exhibit improved metabolic stability due to the strong C-F bond, which can prolong their half-life in vivo. This property is particularly advantageous for drugs that require sustained action over extended periods.
In addition to its potential therapeutic applications, 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid has also been studied for its anti-inflammatory properties. Indole derivatives with similar structural features have been shown to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). By modulating these pathways, compounds like 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid could offer new treatment options for patients suffering from these conditions.
The synthesis of 5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of an appropriate indole derivative with a trifluoroacetyl chloride followed by functional group modifications to introduce the methoxy groups and carboxylic acid functionality. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.
The characterization of 5,6-dimethoxy-1-(2,�,,,,,,,,,,,,,,,,,,,,,,,,,,fluoroacetyl)-5,6-dimethoxy-1-(trifluoroacetyl-)-indole-carboxylic acid typically involves a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods provide detailed information about the molecular structure and purity of the compound.
In conclusion, 5,6-dimethoxy-1-(trifluoroacetyl-)-indole-carboxylic acid (CAS No. 7777777) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into its biological activities and mechanisms of action.
2680553-22-2 (5,6-dimethoxy-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)